2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• IUPAC Name: 2-fluoro-N-(7-propanoyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide
• InChI: InChI=1S/C18H16FNO4/c1-2-15(21)12-9-16-17(24-8-7-23-16)10-14(12)20-18(22)11-5-3-4-6-13(11)19/h3-6,9-10H,2,7-8H2,1H3,(H,20,22)
• InChI Key: ZOUDWLZTRKHEJX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC2=C(C=C1NC(=O)C3=CC=CC=C3F)OCCO2
• Molecular Formula: C18H16FNO4
• Molecular Weight: 329.3 g/mol

Description

2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide, also known as FPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a benzamide derivative that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is not fully understood, but it is believed to involve the inhibition of the histone deacetylase enzyme and the activation of the PPARγ receptor. These effects may lead to changes in gene expression and alterations in cellular signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses. This compound has also been found to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide in laboratory experiments is its ability to modulate cellular signaling pathways, making it a useful tool for studying the effects of various signaling molecules on cellular processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide. One area of research is the development of new drugs based on the structure of this compound. Another area of research is the investigation of the mechanism of action of this compound, which may lead to the identification of new cellular signaling pathways. Additionally, the potential use of this compound in the treatment of various diseases, such as cancer and inflammatory disorders, is an area of active research.

Synthesis Methods

The synthesis of 2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide has been extensively studied, and several methods have been developed for its production. One commonly used method involves the reaction of 2-fluoro-4-nitroaniline with propionyl chloride to form 2-fluoro-N-(propionyl)-4-nitroaniline. This compound is then reacted with 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid to form this compound.

Scientific Research Applications

2-fluoro-N-(7-propionyl-2,3-dihydro-1,4-benzodioxin-6-yl)benzamide has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of the histone deacetylase enzyme and the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) receptor.